Cas no 2138258-15-6 (7-ethyl-7-(methoxymethyl)-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-ethyl-7-(methoxymethyl)-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2138258-15-6
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 6212227
• PubChem ID: 165470482
• Update Time: 2025-07-16

7-ethyl-7-(methoxymethyl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-7-(methoxymethyl)-4H,5H,6H,7H-thieno2,3-cpyridine
• 2138258-15-6
• EN300-1075586
• 7-ethyl-7-(methoxymethyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine

• Inchi： 1S/C11H17NOS/c1-3-11(8-13-2)10-9(4-6-12-11)5-7-14-10/h5,7,12H,3-4,6,8H2,1-2H3
• InChI Key： NLXKSZZPDWBRFD-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(COC)(CC)C1=2

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.5Ų

Additional information on 7-ethyl-7-(methoxymethyl)-4H,5H,6H,7H-thieno2,3-cpyridine

Comprehensive Overview of 7-ethyl-7-(methoxymethyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2138258-15-6)

The compound 7-ethyl-7-(methoxymethyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2138258-15-6) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a thienopyridine core with ethyl and methoxymethyl substituents, offering versatile reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery and material science, given its balanced lipophilicity and hydrogen-bonding capabilities.

In recent years, the demand for novel heterocyclic compounds like 7-ethyl-7-(methoxymethyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine has surged due to their utility in designing kinase inhibitors and GPCR modulators. This aligns with the growing focus on precision medicine and targeted therapies, where such scaffolds are pivotal. The compound’s CAS No. 2138258-15-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening libraries.

From a synthetic chemistry perspective, the methoxymethyl group in this compound enhances solubility, a critical factor for bioavailability optimization—a hot topic in medicinal chemistry forums. Discussions often highlight its potential to improve ADME properties (Absorption, Distribution, Metabolism, Excretion) in lead compounds. Additionally, the thieno[2,3-c]pyridine moiety is noted for its electron-rich nature, making it a candidate for photocatalysis applications, another trending area in green chemistry.

Environmental and regulatory considerations are also shaping interest in CAS No. 2138258-15-6. With increasing scrutiny on sustainable synthesis, researchers are exploring catalytic methods to derivatize this scaffold efficiently. Questions about its biodegradability and eco-toxicity profile often arise in academic and industrial circles, underscoring the need for lifecycle assessments.

In summary, 7-ethyl-7-(methoxymethyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine represents a multifaceted tool for modern chemistry. Its integration into drug design pipelines and functional materials continues to inspire innovation, while its structural features address contemporary challenges in molecular optimization and green chemistry.